Cas no 2418660-18-9 (6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one)

• Product Name: 6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one
• CAS No: 2418660-18-9
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5358542
• Update Time: 2025-10-28

6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• Z4244361500
• 6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one
• 6-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C17H20N4O2/c1-20-8-12(7-18-20)9-21-10-14(21)11-23-15-3-4-16-13(6-15)2-5-17(22)19-16/h3-4,6-8,14H,2,5,9-11H2,1H3,(H,19,22)
• InChI Key： VGVAJMGAMNUIGO-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(CCC(N2)=O)=C1)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• XLogP3: 0.7
• Topological Polar Surface Area: 59.2

Additional information on 6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one

Introduction to 6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one (CAS No. 2418660-18-9)

6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one, identified by its CAS number 2418660-18-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound’s architecture integrates multiple functional groups, including a quinolinone core, a pyrazole moiety, and an aziridine unit, which collectively contribute to its unique chemical and biological properties.

The quinolinone scaffold is well-documented for its versatility in drug design, with numerous derivatives exhibiting pharmacological effects ranging from antimicrobial to anticancer properties. In particular, the 3,4-dihydroquinolin-2-one moiety is known to enhance binding affinity to biological targets, making it a valuable component in medicinal chemistry. The presence of the 1-methylpyrazol-4-ylmethyl group further extends the structural diversity of this compound, potentially influencing its interaction with biological receptors and modulating its pharmacokinetic profile.

One of the most compelling aspects of 6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one is its incorporation of an aziridine ring. Aziridine derivatives are known for their reactivity and ability to form covalent bonds with biological targets, which can lead to potent and selective inhibition of enzymatic or protein interactions. This characteristic makes the compound a promising candidate for targeted drug therapy. Recent studies have highlighted the utility of aziridine-containing molecules in modulating signaling pathways associated with inflammation and cancer progression, suggesting that this compound may have therapeutic applications in these areas.

Furthermore, the methoxy group in the molecule’s structure contributes to its solubility and metabolic stability, which are critical factors in drug development. The methoxy substituent can also serve as a point for further chemical modification, allowing for the synthesis of analogs with tailored pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug candidates often involves iterative modifications based on structural and functional data.

Current research in the field of heterocyclic chemistry has demonstrated that combining distinct pharmacophores can lead to synergistic effects, enhancing both efficacy and selectivity. The unique combination of a quinolinone core, a pyrazole moiety, and an aziridine unit in 6-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]-3,4-dihydro-1H-quinolin-2-one positions it as a versatile scaffold for exploring novel therapeutic interventions. For instance, studies have shown that quinolinone derivatives can interact with transcription factors and kinases involved in cancer cell proliferation, while pyrazole-based compounds have been investigated for their anti-inflammatory effects.

The aziridine component adds another layer of complexity to this molecule’s potential applications. By forming covalent bonds with specific residues on target proteins, aziridine derivatives can induce conformational changes that disrupt pathological signaling networks. This mechanism has been explored in the development of proteasome inhibitors and kinase inhibitors, where covalent binding enhances target engagement and prolongs drug action. The presence of both an aziridine ring and a quinolinone core in 6-[[-(1-Methylpyrazol)-4ylmethyl]aziridinmethylene)methoxy]-3hydroxy 3 4 dihydro 1h quinolin 2 one (CAS No. 2418660 18 9) suggests that it may exhibit similar properties while targeting additional biological pathways.

In terms of synthetic chemistry, the preparation of 6-[[-(1-Methylpyrazol)-4ylmethyl]aziridinmethylene)methoxy]-3hydroxy 3 4 dihydro 1h quinolin 2 one (CAS No. 2418660 18 9) involves multi-step reactions that showcase the intersection of organic synthesis and medicinal chemistry. The introduction of the aziridine unit typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, functional group transformations such as methylation and hydroxylation must be optimized to achieve the desired molecular architecture. Advances in synthetic methodologies have enabled more efficient access to complex heterocyclic compounds like this one, facilitating rapid discovery and development efforts.

The pharmacological potential of 6-[[-(1-Methylpyrazol)-4ylmethyl]aziridinmethylene)methoxy]-3hydroxy 3 4 dihydro 1h quinolin 2 one (CAS No. 2418660 18 9) has been explored through both computational modeling and experimental validation. Computational studies have predicted favorable interactions between this compound’s structure and various biological targets, including enzymes implicated in metabolic disorders and receptors involved in neurotransmitter signaling. These predictions provide a rational basis for designing targeted experiments to assess its biological activity.

Experimental investigations have begun to uncover the mechanistic basis underlying the observed pharmacological effects. Initial studies suggest that this compound modulates key signaling pathways by inhibiting specific enzymes or disrupting protein-protein interactions. For example, preliminary data indicate that it may interfere with tyrosine kinase activity relevant to cancer progression or inhibit cyclooxygenase enzymes involved in inflammation regulation. These findings align with broader trends in drug discovery where targeting aberrant signaling networks is a central strategy for developing effective therapeutics.

The development of novel therapeutics often requires careful consideration of pharmacokinetic parameters such as bioavailability, metabolic stability, and excretion pathways. The structural features of 6-[[-(1-Methylpyrazol)-4ylmethyl]aziridinmethylene)methoxy]-3hydroxy 3 4 dihydro 1h quinolin 2 one (CAS No. 2418660 18 9) contribute positively to these aspects by enhancing solubility while minimizing unwanted interactions with cytochrome P450 enzymes responsible for drug metabolism. Additionally